60-02-6

Guanethidine sulphate

Usually In Stock

• CAS RN:
• 60-02-6

• Formula:
• C20H46N8O4S

• InChI:
• InChI=1S/2C10H22N4.H2O4S/c2*11-10(12)13-6-9-14-7-4-2-1-3-5-8-14;1-5(2,3)4/h2*1-9H2,(H4,11,12,13);(H2,1,2,3,4)

• InChIKey:
• NBJGGHFXCGHTNJ-UHFFFAOYSA-N

• An antihypertensive agent that acts by inhibiting selectively transmission in post-ganglionic adrenergic nerves. It is believed to act mainly by preventing the release of norepinephrine at nerve endings and causes depletion of norepinephrine in peripheral sympathetic nerve terminals as well as in tissues.

2-(5-iodo-2-methylphenyl)acetic acid

In Stock

• CAS RN:
• 34560-02-6

• Formula:
• C9H9IO2

• 2-(5-iodo-2-methylphenyl)acetic acid is a useful research compound. Its molecular formula is C9H9IO2 and its molecular weight is 276.1. The purity is usually 95%.

3-(4-Methoxybenzylidene)-oxindole

In Stock

• CAS RN:
• 55160-02-6

• Formula:
• C16H13NO2

• InChI:
• InChI=1S/C16H13NO2/c1-19-12-8-6-11(7-9-12)10-14-13-4-2-3-5-15(13)17-16(14)18/h2-10H,1H3,(H,17,18)

• InChIKey:
• SOHLANGNFXOOEF-UHFFFAOYSA-N

• 3-(4-Methoxybenzylidene)-oxindole is a useful research compound. Its molecular formula is C16H13NO2 and its molecular weight is 251.285. The purity is usually 95%.

3-(Benzyloxy)-5-nitrobenzoic acid

In Stock

• CAS RN:
• 63660-02-6

• Formula:
• C14H11NO5

• InChI:
• InChI=1S/C14H11NO5/c16-14(17)11-6-12(15(18)19)8-13(7-11)20-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,16,17)

• InChIKey:
• MUTSWCNROROQFC-UHFFFAOYSA-N

• 3-(Benzyloxy)-5-nitrobenzoic acid is a useful research compound. Its molecular formula is C14H11NO5 and its molecular weight is 273.24 g/mol. The purity is usually 95%.

3-Bromo-5-chlorobenzoic acid

In Stock

• CAS RN:
• 42860-02-6

• Formula:
• C7H4BrClO2

• InChI:
• InChI=1S/C7H4BrClO2/c8-5-1-4(7(10)11)2-6(9)3-5/h1-3H,(H,10,11)

• InChIKey:
• PBRRUJWXRUGGAW-UHFFFAOYSA-N

• 3-Bromo-5-chlorobenzoic acid is a useful research compound. Its molecular formula is C7H4BrClO2 and its molecular weight is 235.46 g/mol. The purity is usually 95%.

Diiodosilane

In Stock

• CAS RN:
• 13760-02-6

• Formula:
• I2Si

• InChI:
• InChI=1S/I2Si/c1-3-2

• InChIKey:
• RNRZLEZABHZRSX-UHFFFAOYSA-N

• Diiodosilane is a useful research compound. Its molecular formula is I2Si and its molecular weight is 281.894 g/mol. The purity is usually 95%.

3-NP-ADP

• CAS RN:
• 71160-02-6

• Formula:
• C21H21N5O11P2

• InChI:
• InChI=1S/C21H21N5O11P2/c22-18-15-19(24-9-23-18)26(10-25-15)20-16(27)17(14(35-20)8-34-39(32,33)37-38(29,30)31)36-21(28)13-7-3-5-11-4-1-2-6-12(11)13/h1-7,9-10,14,16-17,20,27H,8H2,(H,32,33)(H2,22,23,24)(H2,29,30,31)/t14-,16-,17-,20-/m1/s1

• InChIKey:
• YCSLKNYVZVBVQF-WVSUBDOOSA-N

• 3-NP-ADP, also known as 3-NP-ADP, is a useful research compound. Its molecular formula is C21H21N5O11P2 and its molecular weight is 581.4 g/mol. The purity is usually 95%.

2-Iodobenzaldehyde

In Stock

• CAS RN:
• 26260-02-6

• Formula:
• C7H5IO

• InChI:
• InChI=1S/C7H5IO/c8-7-4-2-1-3-6(7)5-9/h1-5H

• InChIKey:
• WWKKTHALZAYYAI-UHFFFAOYSA-N

• 2-Iodobenzaldehyde (o-iodobenzaldehyde) is a 2-halobenzaldehyde derivative. Its crystals belong to the orthorhombic crystal system and P2₁2₁2₁ space group.
  
  

4,6-Di-t-butyl-5-hydroxy-2,2-dimethyl-2,3-dihydrobenzofuran

• CAS RN:
• 157360-02-6

• Formula:
• C18H28O2

• InChI:
• InChI=1S/C18H28O2/c1-16(2,3)12-9-13-11(10-18(7,8)20-13)14(15(12)19)17(4,5)6/h9,19H,10H2,1-8H3

• InChIKey:
• XZZFNPFTUFXNRE-UHFFFAOYSA-N

• 4,6-Di-t-butyl-5-hydroxy-2,2-dimethyl-2,3-dihydrobenzofuran is a useful research compound. Its molecular formula is C18H28O2 and its molecular weight is 276.4 g/mol. The purity is usually 95%.

2-(isopentylsulfanyl)-3-phenyl-3,5,6,7,8,9-hexahydro-4H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-one

• CAS RN:
• 351160-02-6

• Formula:
• C22H26N2OS2

• InChI:
• InChI=1S/C22H26N2OS2/c1-15(2)13-14-26-22-23-20-19(17-11-7-4-8-12-18(17)27-20)21(25)24(22)16-9-5-3-6-10-16/h3,5-6,9-10,15H,4,7-8,11-14H2,1-2H3

• InChIKey:
• NVVNINLKTUDDIE-UHFFFAOYSA-N

• 2-(isopentylsulfanyl)-3-phenyl-3,5,6,7,8,9-hexahydro-4H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C22H26N2OS2 and its molecular weight is 398.6g/mol. The purity is usually 95%.

N-(6-acetyl-3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2,5-dichlorothiophene-3-carboxamide

In Stock

• CAS RN:
• 864860-02-6

• Formula:
• C21H15Cl2N3O2S3

• InChI:
• InChI=1S/C21H15Cl2N3O2S3/c1-10(27)26-7-6-11-15(9-26)30-21(25-19(28)12-8-16(22)31-18(12)23)17(11)20-24-13-4-2-3-5-14(13)29-20/h2-5,8H,6-7,9H2,1H3,(H,25,28)

• InChIKey:
• PJYKMKBLOPZJKW-UHFFFAOYSA-N

• N-(6-acetyl-3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2,5-dichlorothiophene-3-carboxamide is a useful research compound. Its molecular formula is C21H15Cl2N3O2S3 and its molecular weight is 508.45. The purity is usually 95%.

5-(3-methylphenyl)-4-propyl-4H-1,2,4-triazole-3-thiol

In Stock

• CAS RN:
• 885460-02-6

• Formula:
• C12H15N3S

• InChI:
• InChI=1S/C12H15N3S/c1-3-7-15-11(13-14-12(15)16)10-6-4-5-9(2)8-10/h4-6,8H,3,7H2,1-2H3,(H,14,16)

• InChIKey:
• LCVWNMQBPYGNOJ-UHFFFAOYSA-N

• 5-(3-methylphenyl)-4-propyl-4H-1,2,4-triazole-3-thiol is a useful research compound. Its molecular formula is C12H15N3S and its molecular weight is 233.33. The purity is usually 95%.

[4-(1,3-Dioxolan-2-yl)phenyl][2-(methylsulfanyl)phenyl]methanone

In Stock

• CAS RN:
• 898760-02-6

• Formula:
• C17H16O3S

• InChI:
• InChI=1S/C17H16O3S/c1-21-15-5-3-2-4-14(15)16(18)12-6-8-13(9-7-12)17-19-10-11-20-17/h2-9,17H,10-11H2,1H3

• InChIKey:
• PNTRNUDDZFUMTP-UHFFFAOYSA-N

• [4-(1,3-Dioxolan-2-yl)phenyl][2-(methylsulfanyl)phenyl]methanone is a useful research compound. Its molecular formula is C17H16O3S and its molecular weight is 300.4 g/mol. The purity is usually 95%.

.beta.-D-ribo-Hexopyranose, 1,6-anhydro-2,3-dideoxy-2-fluoro-4-O-(phenylmethyl)-

• CAS RN:
• 136760-02-6

• Formula:
• C6H4BrClO2

• .beta.-D-ribo-Hexopyranose, 1,6-anhydro-2,3-dideoxy-2-fluoro-4-O-(phenylmethyl)-, also known as .beta.-D-ribo-Hexopyranose, 1,6-anhydro-2,3-dideoxy-2-fluoro-4-O-(phenylmethyl)-, is a useful research compound. Its molecular formula is C6H4BrClO2. The purity is usually 95%.

Tert-butyl 3-(2-chlorosulfonylethyl)azetidine-1-carboxylate

In Stock

• CAS RN:
• 1894460-02-6

• Formula:
• C10H18ClNO4S

• InChI:
• InChI=1S/C10H18ClNO4S/c1-10(2,3)16-9(13)12-6-8(7-12)4-5-17(11,14)15/h8H,4-7H2,1-3H3

• InChIKey:
• CPOYDDXQKVPSIK-UHFFFAOYSA-N

• Tert-butyl 3-(2-chlorosulfonylethyl)azetidine-1-carboxylate is a useful research compound. Its molecular formula is C10H18ClNO4S and its molecular weight is 283.77. The purity is usually 95%.

Methyl 1-[3-(prop-2-enoylamino)propanoyl]azepane-2-carboxylate

Usually In Stock

• CAS RN:
• 2361660-02-6

• Formula:
• C14H22N2O4

• InChI:
• InChI=1S/C14H22N2O4/c1-3-12(17)15-9-8-13(18)16-10-6-4-5-7-11(16)14(19)20-2/h3,11H,1,4-10H2,2H3,(H,15,17)

• InChIKey:
• LNXJYIZTKCVMCI-UHFFFAOYSA-N

• Methyl 1-[3-(prop-2-enoylamino)propanoyl]azepane-2-carboxylate is a useful research compound. Its molecular formula is C14H22N2O4 and its molecular weight is 282.34. The purity is usually 95%.